Quinoline-6-carbonyl chloride
Overview
Description
Quinoline-6-carbonyl chloride is a compound with the molecular formula C10H6ClNO . It is a derivative of quinoline, a nitrogen-based heterocyclic compound .
Molecular Structure Analysis
The molecular structure of Quinoline-6-carbonyl chloride consists of a quinoline ring attached to a carbonyl chloride group . The InChI code for this compound is 1S/C10H6ClNO/c11-10(13)8-3-4-9-7(6-8)2-1-5-12-9/h1-6H .Chemical Reactions Analysis
Quinoline derivatives can undergo a variety of chemical reactions. For example, they can participate in transition-metal catalyzed synthetic methods to produce a diverse range of complex heterocyclic compounds .Physical And Chemical Properties Analysis
Quinoline-6-carbonyl chloride has a molecular weight of 191.62 . The compound is considered to be polar due to the high electronegativity of the oxygen atom in the carbonyl group .Scientific Research Applications
Synthesis and Catalysis
- Green Synthesis of Quinolines : Quinolines, including those derived from Quinoline-6-carbonyl chloride, can be efficiently synthesized using niobium-(V) chloride/polyethylene glycol and niobium(V) chloride as catalysts, in glycerol as an environmentally friendly solvent. This process yields high-quality quinolines with broad potential applications in bioactive compounds (Zakerinasab et al., 2015).
Analytical and Diagnostic Applications
- Chemosensors for Metal Cations : Novel benzimidazoles and benzimidazo[1,2-a]quinolines, which can be synthesized from Quinoline-6-carbonyl chloride derivatives, show potential as chemosensors for different metal cations. This application is significant in analytical chemistry for detecting metal ions like Zn2+ and Ag+ (Hranjec et al., 2012).
Material Science and Photovoltaics
- Organic-Inorganic Photodiode Fabrication : The photovoltaic properties of quinoline derivatives, which could include Quinoline-6-carbonyl chloride, are explored for use in organic-inorganic photodiode fabrication. These compounds can contribute to the development of new materials with enhanced electronic and photonic properties (Zeyada et al., 2016).
Environmental Applications
- Electro-oxidation in Wastewater Treatment : Quinoline compounds, potentially including those derived from Quinoline-6-carbonyl chloride, can be effectively removed from wastewater using electro-oxidation processes. This application is critical for reducing the organic load in saline wastewater (Li, 2022).
Biomedical Research
- Cancer Drug Discovery : Quinoline derivatives, possibly derived from Quinoline-6-carbonyl chloride, have shown significant potential in cancer drug discovery due to their ability to inhibit various biological processes like tyrosine kinases and tubulin polymerization (Solomon & Lee, 2011).
Safety And Hazards
Future Directions
Quinoline and its derivatives have gained considerable importance due to their broad range of applications in medicinal and industrial chemistry . Future research may focus on developing more efficient and environmentally friendly methods for the synthesis of quinoline derivatives . Additionally, due to their wide range of biological activities, quinoline derivatives may continue to be a focus in the development of new therapeutic agents .
properties
IUPAC Name |
quinoline-6-carbonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6ClNO/c11-10(13)8-3-4-9-7(6-8)2-1-5-12-9/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEKHCAFZRYHQMP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2)C(=O)Cl)N=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70496032 | |
Record name | Quinoline-6-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70496032 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Quinoline-6-carbonyl chloride | |
CAS RN |
72369-87-0 | |
Record name | Quinoline-6-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70496032 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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